![molecular formula C16H13N3O3S B6498439 4-{2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamido}benzamide CAS No. 946284-97-5](/img/structure/B6498439.png)
4-{2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamido}benzamide
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Overview
Description
4-{2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamido}benzamide (TOB) is a synthetic compound that is used in a wide range of scientific research applications. It is a member of the benzamide family and is composed of a thiophene ring, an oxazole ring, and an acetamido group. TOB is a versatile compound that has a wide range of biochemical and physiological effects, as well as a variety of advantages and limitations for laboratory experiments.
Scientific Research Applications
Anticancer Activity
Research has shown that compounds containing thiophene and oxazole rings exhibit significant anticancer properties. 4-{2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamido}benzamide has been studied for its potential to inhibit the growth of various cancer cell lines. The presence of the thiophene ring enhances the compound’s ability to interfere with cancer cell proliferation and induce apoptosis, making it a promising candidate for anticancer drug development .
Antimicrobial Properties
The compound has demonstrated potent antimicrobial activity against a range of bacterial and fungal pathogens. The thiophene and oxazole moieties contribute to its effectiveness in disrupting microbial cell walls and inhibiting essential enzymes. This makes 4-{2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamido}benzamide a valuable compound in the development of new antibiotics and antifungal agents .
Anti-inflammatory Effects
Studies have indicated that 4-{2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamido}benzamide possesses significant anti-inflammatory properties. It can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models of inflammatory diseases. This makes it a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease .
Antioxidant Activity
The compound has been found to exhibit strong antioxidant activity, which is crucial in protecting cells from oxidative stress and damage. The presence of the thiophene ring enhances its ability to scavenge free radicals and reduce oxidative damage, making it a potential candidate for the treatment of diseases associated with oxidative stress, such as neurodegenerative disorders .
Material Science Applications
Beyond its biological applications, 4-{2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamido}benzamide has potential uses in material science. Its unique chemical structure allows it to be used in the development of organic semiconductors and conductive polymers, which are essential components in electronic devices such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).
Therapeutic importance of synthetic thiophene Recent strategies in the synthesis of thiophene derivatives Synthesis and Biological Evaluation of (Thiophene-2-yl)-4 Synthesis of (3-Cyano-4, 5, 6, 7-Tetrahydrobenzo [B] Thiophen-2- Yl
Mechanism of Action
Target of Action
Compounds with similar structures, such as thiazole derivatives, have been found to interact with a variety of biological targets, including enzymes and receptors involved in cellular signaling .
Mode of Action
It’s known that similar compounds, such as thiazole derivatives, can interact with their targets through various mechanisms, including inhibition or activation of enzymatic activity, modulation of receptor signaling, and interference with cellular processes .
Biochemical Pathways
Thiazole derivatives, which share structural similarities with this compound, have been found to impact a variety of biochemical pathways, including those involved in cellular metabolism, signal transduction, and gene expression .
Pharmacokinetics
Similar compounds are known to have diverse pharmacokinetic properties, influenced by factors such as molecular structure, solubility, and the presence of functional groups .
Result of Action
Thiazole derivatives, which share structural similarities with this compound, have been found to exhibit a range of biological activities, including antimicrobial, antifungal, antiviral, and antitumor effects .
properties
IUPAC Name |
4-[[2-(5-thiophen-2-yl-1,2-oxazol-3-yl)acetyl]amino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O3S/c17-16(21)10-3-5-11(6-4-10)18-15(20)9-12-8-13(22-19-12)14-2-1-7-23-14/h1-8H,9H2,(H2,17,21)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUHDRIZHYWCNSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC(=NO2)CC(=O)NC3=CC=C(C=C3)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-(5-(Thiophen-2-yl)isoxazol-3-yl)acetamido)benzamide |
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